[4-(2-methoxyphenoxy)but-2-en-1-yl]methylamine hydrochloride

• IUPAC Name: (E)-4-(2-methoxyphenoxy)-N-methylbut-2-en-1-amine;hydrochloride
• InChI: InChI=1S/C12H17NO2.ClH/c1-13-9-5-6-10-15-12-8-4-3-7-11(12)14-2;/h3-8,13H,9-10H2,1-2H3;1H/b6-5+
• InChI Key: JYPRIHWXAAAKTA-IPZCTEOASA-N
• Canonical SMILES: CNCC=CCOC1=CC=CC=C1OC.Cl
• Isomeric SMILES: CNC/C=C/COC1=CC=CC=C1OC.Cl
• Molecular Formula: C12H18ClNO2
• Molecular Weight: 243.73 g/mol

Description

[4-(2-methoxyphenoxy)but-2-en-1-yl]methylamine hydrochloride, also known as BAM, is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. BAM is a synthetic molecule that is used as a tool to study the biochemical and physiological effects of various compounds on cells and tissues.

Mechanism of Action

[4-(2-methoxyphenoxy)but-2-en-1-yl]methylamine hydrochloride works by binding to specific molecules or receptors on the surface of cells. Once bound, this compound can be detected using fluorescent microscopy or other analytical techniques. The binding of this compound to specific molecules or receptors can be used to study the effects of various compounds on cells and tissues.
Biochemical and Physiological Effects:
This compound has been shown to have minimal effects on the biochemical and physiological processes of cells and tissues. This makes it an ideal tool for studying the effects of various compounds on cells and tissues, as it does not interfere with normal cellular processes.

Advantages and Limitations for Lab Experiments

The main advantage of using [4-(2-methoxyphenoxy)but-2-en-1-yl]methylamine hydrochloride in lab experiments is its high selectivity and sensitivity. This compound can be used to label specific molecules or receptors on the surface of cells, which allows researchers to study the interactions between these molecules and other compounds. The main limitation of using this compound is its cost, as it is a relatively expensive compound.

Future Directions

There are many future directions for the use of [4-(2-methoxyphenoxy)but-2-en-1-yl]methylamine hydrochloride in scientific research. One potential application is in the study of drug-receptor interactions, as this compound can be used to measure the binding affinity of drugs to specific receptors. Another potential application is in the study of cell signaling pathways, as this compound can be used to study the interactions between signaling molecules and their receptors. Additionally, this compound could be used in the development of new diagnostic tools for the detection of specific molecules or receptors on the surface of cells.

Synthesis Methods

The synthesis of [4-(2-methoxyphenoxy)but-2-en-1-yl]methylamine hydrochloride involves a series of chemical reactions that result in the formation of the final product. The first step involves the reaction of 2-methoxyphenol with 4-chlorobutyraldehyde in the presence of a base to form the intermediate compound 4-(2-methoxyphenoxy)but-2-en-1-al. This intermediate is then reacted with methylamine in the presence of a reducing agent to form this compound. The final product is obtained as a hydrochloride salt.

Scientific Research Applications

[4-(2-methoxyphenoxy)but-2-en-1-yl]methylamine hydrochloride has been extensively used in scientific research as a tool to study the biochemical and physiological effects of various compounds on cells and tissues. This compound is used to label specific molecules or receptors on the surface of cells, which allows researchers to study the interactions between these molecules and other compounds. This compound is also used to study the effects of drugs on cells and tissues, as it can be used to measure the binding affinity of drugs to specific receptors.